Cas no 15074-49-4 (Pentanedinitrile, 2,4-dimethyl-)

• Product Name: Pentanedinitrile, 2,4-dimethyl-
• CAS No: 15074-49-4
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• CID: 96514
• PubChem ID: 22672990
• Update Time: 2025-04-19

Pentanedinitrile, 2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pentanedinitrile, 2,4-dimethyl-
• 2,4-Dimethylpentanedinitrile
• (+-)-2.4-Dicyan-pentan
• 2,4-Dicyan-pentan
• 2,4-Dimethylglutaronitril
• CTK0E8474
• meso-2,4-Dicyano-pentan
• meso-2.4-Dicyan-pentan
• racem-2,4-Dicyano-pentan
• SCHEMBL305565
• 2,4- dimethylglutaronitrile
• RISJWFYSMKOETR-UHFFFAOYSA-N
• 2,4-dimethylglutaronitrile
• 15074-49-4
• DTXSID80627491
• 2.4-Dicyanopentan
• DTXCID50578244

• Inchi： 1S/C7H10N2/c1-6(4-8)3-7(2)5-9/h6-7H,3H2,1-2H3
• InChI Key： RISJWFYSMKOETR-UHFFFAOYSA-N
• SMILES： N#CC(C)CC(C#N)C

Computed Properties

• Exact Mass: 122.0845
• Monoisotopic Mass: 122.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 0.928
• Boiling Point: 280.17°C at 760 mmHg
• Flash Point: 132.649°C
• Refractive Index: 1.433
• PSA: 47.58